Cas no 1782834-77-8 (3-Bromo-2-fluoro-6-hydroxybenzyl alcohol)

• Product Name: 3-Bromo-2-fluoro-6-hydroxybenzyl alcohol
• CAS No: 1782834-77-8
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• CID: 4963538
• Update Time: 2025-05-20

3-Bromo-2-fluoro-6-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-hydroxybenzyl alcohol

• Inchi： 1S/C7H6BrFO2/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2,10-11H,3H2
• InChI Key： QLRWGWUSSBJLJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)CO)O

Computed Properties

• Exact Mass: 219.95352 g/mol
• Monoisotopic Mass: 219.95352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5
• Molecular Weight: 221.02

Additional information on 3-Bromo-2-fluoro-6-hydroxybenzyl alcohol

Introduction to 3-Bromo-2-fluoro-6-hydroxybenzyl alcohol (CAS No. 1782834-77-8)

3-Bromo-2-fluoro-6-hydroxybenzyl alcohol (CAS No. 1782834-77-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzyl alcohols, which are widely recognized for their utility in synthesizing various pharmacologically active molecules. The presence of both bromine and fluorine substituents in its aromatic ring, along with a hydroxyl group, makes it a versatile intermediate for further chemical modifications and functionalization.

The structural motif of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol is particularly intriguing because it combines multiple pharmacophoric elements that can influence its interaction with biological targets. The bromine atom at the 3-position and the fluorine atom at the 2-position are known to enhance metabolic stability and binding affinity, while the hydroxyl group at the 6-position provides a site for further derivatization. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. Studies have demonstrated that such compounds often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-halogenated counterparts. The incorporation of bromine and fluorine into the benzyl alcohol backbone of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol is particularly noteworthy, as these elements can modulate electronic properties and steric hindrance, thereby fine-tuning the compound's biological activity.

One of the most promising applications of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with minimal side effects. The structural features of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol make it a suitable candidate for this purpose, as the bromine and fluorine substituents can be positioned to interact with key residues in the kinase active site.

Furthermore, 3-bromo-2-fluoro-6-hydroxybenzyl alcohol has shown promise in the field of antiviral research. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. The compound's ability to undergo further functionalization allows for the creation of derivatives with enhanced antiviral activity. For instance, by introducing additional functional groups such as amides or esters, researchers can generate compounds that specifically target viral proteases or polymerases.

The synthesis of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of pre-existing aromatic compounds followed by selective hydroxylation and protection-deprotection steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce bromine and fluorine atoms into the benzene ring with high precision.

Recent advancements in computational chemistry have further facilitated the design and optimization of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol derivatives. Molecular modeling studies allow researchers to predict binding affinities and identify optimal positions for functional groups based on interactions with biological targets. This approach has significantly reduced the time and cost associated with experimental screening, enabling faster development of lead compounds.

The safety profile of 3-bromo-2-fluoro-6-hydroxybenzyl alcohol is another critical aspect that has been extensively studied. While halogenated aromatic compounds can exhibit varying degrees of toxicity depending on their structure, proper handling and dosing can mitigate potential risks. Preclinical studies have been conducted to assess acute toxicity, chronic exposure effects, and potential side effects, providing valuable insights into its safe usage.

In conclusion,3-Bromo-2-fluoro-6-hydroxybenzyl alcohol (CAS No. 1782834-77-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing novel therapeutic agents targeting various diseases, including cancer and viral infections. Ongoing research continues to uncover new applications and optimize synthetic methodologies, ensuring its continued relevance in drug discovery efforts.